Cas no 65797-55-9 (1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]-)

1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]- structure
65797-55-9 structure
Product Name:1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]-
CAS No:65797-55-9
MF:C15H14N2O2
MW:254.283863544464
CID:1693407
PubChem ID:46405310
Update Time:2025-04-21

1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2,3-dihydro-1-[(4-nitrophenyl)methyl]-
    • 1-[(4-nitrophenyl)methyl]-2,3-dihydroindole
    • 1-[(4-Nitrophenyl)methyl]-2,3-dihydro-1H-indole
    • 65797-55-9
    • SCHEMBL11358481
    • 1-(4-Nitrobenzyl)indoline
    • DTXSID60673698
    • Inchi: 1S/C15H14N2O2/c18-17(19)14-7-5-12(6-8-14)11-16-10-9-13-3-1-2-4-15(13)16/h1-8H,9-11H2
    • InChI Key: XICWXVHVAONPEV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CN1C2C=CC=CC=2CC1)=O

Computed Properties

  • Exact Mass: 254.10562
  • Monoisotopic Mass: 254.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 49.1Ų

Experimental Properties

  • PSA: 46.38
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